Cas no 2228240-34-2 (2-(2-chloro-6-methylphenyl)-2-oxoacetic acid)

• Product Name: 2-(2-chloro-6-methylphenyl)-2-oxoacetic acid
• CAS No: 2228240-34-2
• MF: C₉H₇ClO₃
• MW: 198.603081941605
• CID: 6433909
• PubChem ID: 165712373
• Update Time: 2025-05-22

2-(2-chloro-6-methylphenyl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-methylphenyl)-2-oxoacetic acid
• EN300-1979315
• 2228240-34-2

• Inchi： 1S/C9H7ClO3/c1-5-3-2-4-6(10)7(5)8(11)9(12)13/h2-4H,1H3,(H,12,13)
• InChI Key： YIGBUVUMEAKCKU-UHFFFAOYSA-N
• SMILES： C1(C(=O)C(O)=O)=C(C)C=CC=C1Cl

Computed Properties

• Exact Mass: 198.0083718g/mol
• Monoisotopic Mass: 198.0083718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.380±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 338.4±42.0 °C(Predicted)
• pka: 1.94±0.54(Predicted)

Additional information on 2-(2-chloro-6-methylphenyl)-2-oxoacetic acid

Comprehensive Analysis of 2-(2-Chloro-6-methylphenyl)-2-oxoacetic Acid (CAS No. 2228240-34-2): Properties, Applications, and Industry Trends

2-(2-Chloro-6-methylphenyl)-2-oxoacetic acid (CAS No. 2228240-34-2) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This chlorinated aromatic ketoacid derivative exhibits a molecular formula of C₉H₇ClO₃, with a molecular weight of 198.6 g/mol. The compound's distinct 2-oxoacetic acid moiety coupled with a chloro-methylphenyl substitution pattern makes it a valuable intermediate for synthesizing biologically active molecules.

Recent studies highlight the compound's role in developing enzyme inhibitors, particularly in metabolic pathway modulation. Its electrophilic carbonyl group enables nucleophilic addition reactions, making it versatile for heterocyclic synthesis. Researchers are exploring its potential in creating sustainable crop protection agents, aligning with the global push for green chemistry solutions. The chloro-substituted aromatic ring enhances lipid solubility, improving cell membrane permeability in bioactive derivatives.

The synthesis of 2-(2-chloro-6-methylphenyl)-2-oxoacetic acid typically involves Friedel-Crafts acylation followed by oxidative cleavage. Advanced purification techniques like preparative HPLC ensure >98% purity for research applications. Thermal analysis reveals stability up to 180°C, with decomposition products studied via GC-MS fragmentation patterns. These characteristics make it suitable for high-temperature reaction conditions in industrial processes.

In pharmaceutical contexts, this compound serves as a precursor for non-steroidal anti-inflammatory drug (NSAID) analogs. Its structural similarity to active metabolites allows derivatization into COX-2 selective inhibitors, addressing current demands for safer pain management alternatives. Computational chemistry studies demonstrate favorable molecular docking scores with prostaglandin synthase, sparking interest in next-generation targeted therapeutics.

Environmental considerations drive innovation in the compound's applications. Researchers are developing biodegradable variants by modifying the phenyl ring substituents, responding to regulations on persistent organic pollutants. Lifecycle assessments show reduced ecological impact compared to traditional chlorinated intermediates when used in controlled synthesis pathways.

The analytical characterization of CAS 2228240-34-2 employs advanced techniques including 2D-NMR spectroscopy and high-resolution mass spectrometry. Crystallographic studies reveal planar conformation of the oxoacetic acid group, facilitating predictable reactivity patterns. These properties enable precise structure-activity relationship studies in drug discovery pipelines.

Industrial scale-up challenges are being addressed through continuous flow chemistry approaches, improving yield while minimizing organic solvent waste. Patent analyses show growing IP activity around derivative compounds, particularly for antiviral applications and plant growth regulators. The compound's cost-effective synthesis from commodity chemicals enhances commercial viability.

Emerging applications include organic electronic materials, where the conjugated π-system enables charge transport in thin-film devices. Materials scientists are investigating its doping potential in organic semiconductors for flexible electronics. This diversification beyond life sciences demonstrates the compound's multidisciplinary utility.

Quality control protocols for 2-(2-chloro-6-methylphenyl)-2-oxoacetic acid emphasize ICH guideline compliance, with strict limits on genotoxic impurities. Stability studies under various pH and temperature conditions inform optimal storage conditions. These standardized procedures support reproducible results in preclinical research applications worldwide.

Future research directions focus on catalytic asymmetric synthesis of chiral derivatives and metal-organic framework incorporation. The compound's versatility positions it as a key player in addressing contemporary challenges in precision medicine and sustainable agriculture, making CAS 2228240-34-2 a compound of significant scientific and industrial interest.